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Compound of Interest

Compound Name: Tert-butyl 3-nitrobenzoate

CAS No.: 58656-99-8

Cat. No.: B1280682

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 3-nitrobenzoate (CAS

No. 58656-99-8), a key chemical intermediate in various synthetic applications, including

pharmaceutical development. This document details its chemical properties, experimental

protocols for its synthesis, and its potential role in drug discovery based on the established

mechanisms of related nitroaromatic compounds.

Chemical Identity and Properties
The formal IUPAC name for the compound is tert-butyl 3-nitrobenzoate. It is characterized by

a benzene ring substituted with a nitro group at the meta-position relative to a tert-butyl ester.

Physicochemical Data
The key quantitative data for tert-butyl 3-nitrobenzoate are summarized in the table below for

easy reference.
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Property Value Reference

CAS Number 58656-99-8 [1]

Molecular Formula C₁₁H₁₃NO₄ [2]

Molecular Weight 223.23 g/mol [2]

Appearance Brown solid [3]

Boiling Point 440 °C at 760 mmHg [4]

Density 1.201 g/cm³ [4]

Flash Point 219.9 °C [4]

Refractive Index 1.531 [4]

Storage Conditions 0-8 °C [3]

Synthesis and Experimental Protocols
Two primary synthetic routes are viable for the preparation of tert-butyl 3-nitrobenzoate:

electrophilic nitration of a pre-formed ester and esterification of the corresponding carboxylic

acid.

Protocol 1: Electrophilic Nitration of tert-Butyl Benzoate
This method is adapted from the well-established procedure for the nitration of similar benzoate

esters.[5] The ester group is a meta-director, leading to the desired 3-substituted product.

Reaction Workflow:
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Step 1: Preparation of Nitrating Mixture

Step 2: Nitration Reaction

Step 3: Work-up & Isolation
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Caption: Workflow for the synthesis of tert-butyl 3-nitrobenzoate via nitration.
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Methodology:

Preparation of Nitrating Mixture: In a separate flask, cautiously add concentrated nitric acid

(1.0 eq) dropwise to chilled (0-5 °C) concentrated sulfuric acid (1.0 eq) with stirring. Keep the

mixture in an ice bath.

Reaction Setup: Dissolve tert-butyl benzoate (1.0 eq) in concentrated sulfuric acid (2.0 eq) in

a round-bottomed flask. Cool the mixture to 0-5 °C using an ice-salt bath.

Nitration: Add the prepared nitrating mixture dropwise to the stirred solution of tert-butyl

benzoate. The rate of addition must be controlled to maintain the internal temperature below

15 °C.[5]

Reaction Completion: After the addition is complete, allow the mixture to stir at room

temperature for an additional 15-30 minutes.

Work-up: Carefully pour the reaction mixture onto a generous amount of crushed ice with

vigorous stirring. A solid precipitate will form.

Isolation and Purification: Collect the crude product by vacuum filtration and wash thoroughly

with cold water until the washings are neutral. The product can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Esterification of 3-Nitrobenzoic Acid
This protocol involves the direct esterification of 3-nitrobenzoic acid with tert-butanol. Due to

the steric hindrance of the tert-butyl group, standard Fischer esterification is inefficient. An

activation of the carboxylic acid is typically required.

Methodology:

Acid Chloride Formation: Convert 3-nitrobenzoic acid (1.0 eq) to 3-nitrobenzoyl chloride by

reacting with thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in an inert solvent like

dichloromethane (DCM).

Esterification: In a separate flask, dissolve tert-butanol (1.2 eq) and a non-nucleophilic base

such as pyridine (1.2 eq) in an inert solvent (e.g., DCM) under an inert atmosphere (N₂).
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Reaction: Cool the alcohol/pyridine solution to 0 °C and slowly add the 3-nitrobenzoyl

chloride solution dropwise.

Completion and Work-up: Allow the reaction to warm to room temperature and stir until

completion (monitored by TLC). Quench the reaction with water and perform a standard

liquid-liquid extraction. The organic layer is then washed with dilute acid (e.g., 1M HCl) to

remove pyridine, followed by a wash with saturated sodium bicarbonate solution and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure to yield the crude product. Purification is typically

achieved via column chromatography.

Spectroscopic and Analytical Data (Predicted)
While direct experimental spectra for tert-butyl 3-nitrobenzoate are not readily available in

public databases, its spectral characteristics can be accurately predicted based on its structure

and data from closely related analogues like methyl 3-nitrobenzoate and butyl 3-nitrobenzoate.

[6][7][8]

Predicted Spectroscopic Data
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Technique Predicted Characteristic Peaks

¹H NMR

Aromatic Protons (4H): Complex multiplet

pattern between δ 7.5-8.8 ppm. Expect a

singlet-like resonance near δ 8.8 ppm (proton

between two electron-withdrawing groups), and

three other multiplets corresponding to the other

aromatic protons. tert-Butyl Protons (9H): A

sharp singlet at approximately δ 1.6 ppm.

¹³C NMR

Carbonyl Carbon: δ 164-166 ppm. Quaternary

tert-Butyl Carbon: δ 81-83 ppm. Aromatic

Carbons: Six signals between δ 120-150 ppm,

with the carbon attached to the nitro group being

the most deshielded (around δ 148 ppm). tert-

Butyl Methyl Carbons: A single peak around δ

28 ppm.

IR (Infrared)

C=O Stretch (Ester): Strong, sharp absorption at

1720-1740 cm⁻¹. NO₂ Asymmetric Stretch:

Strong absorption at 1520-1540 cm⁻¹.[8] NO₂

Symmetric Stretch: Strong absorption at 1340-

1355 cm⁻¹.[8] C-O Stretch (Ester): Absorption in

the 1150-1250 cm⁻¹ region. C-H Stretch

(Aromatic): Peaks just above 3000 cm⁻¹. C-H

Stretch (Aliphatic): Peaks just below 3000 cm⁻¹.

Mass Spec. (MS)

Molecular Ion (M⁺): Peak at m/z = 223. Major

Fragments: Expect a prominent peak at m/z =

167 due to the loss of the tert-butyl group (C₄H₈,

56 Da) via McLafferty rearrangement or alpha

cleavage. A peak at m/z = 57 corresponding to

the tert-butyl cation [C(CH₃)₃]⁺ is also expected

to be significant. Other fragments would include

those from the nitrobenzoyl moiety (e.g., m/z =

150, 121, 104, 76).

Role in Drug Development and Signaling Pathways
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Nitroaromatic compounds, including nitrobenzoate derivatives, are of significant interest to drug

development professionals due to their mechanism of action, which often involves bioreductive

activation.

Mechanism of Action: Bioreductive Prodrugs
The core principle behind the therapeutic and toxicological effects of many nitroaromatic

compounds is the reduction of the nitro group within biological systems. This process is

particularly relevant in hypoxic (low oxygen) environments, such as those found in solid tumors

or within certain anaerobic bacteria and protozoa.
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Caption: Generalized pathway for the bioreductive activation of nitroaromatic drugs.

Enzymatic Reduction: The electron-withdrawing nitro group makes the compound a

substrate for various cellular nitroreductases. These enzymes transfer one or two electrons

to the nitro group.

Formation of Reactive Species: This reduction generates highly reactive intermediates,

including the nitro radical anion (R-NO₂•⁻), a nitroso species (R-NO), and a hydroxylamine

derivative (R-NHOH).

Cellular Damage: These reactive species can covalently modify and damage critical cellular

macromolecules such as DNA, proteins, and lipids. This leads to disruption of cellular
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function and ultimately results in cytotoxicity, providing the basis for their use as antimicrobial

or anticancer agents.

The presence of the ester functional group in tert-butyl 3-nitrobenzoate also presents the

possibility of it acting as a dual prodrug. Cellular esterases could hydrolyze the tert-butyl ester

to release 3-nitrobenzoic acid, potentially altering the compound's solubility, cell permeability,

and activity profile. This dual-action potential makes such structures versatile scaffolds for

medicinal chemistry.

Safety and Handling
Tert-butyl 3-nitrobenzoate should be handled with appropriate care in a laboratory setting.

Hazard Identification: May cause an allergic skin reaction and causes serious eye irritation.

[2] It may be harmful if ingested or inhaled, and is irritating to mucous membranes and the

upper respiratory tract.[2]

Precautionary Measures:

Wear protective gloves, safety goggles, and appropriate lab clothing.[2]

Use in a well-ventilated area or a chemical fume hood.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly

with water.[2]

Store in a cool, dry, well-ventilated place away from incompatible materials.

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[2]

Decomposition: Hazardous decomposition products include carbon oxides and nitrogen

oxides.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1280682/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tert-butyl-3-nitrobenzoate
https://www.benchchem.com/product/b1280682/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tert-butyl-3-nitrobenzoate
https://www.matrixscientific.com/sds/MxMSDS_083367.pdf
https://www.matrixscientific.com/sds/MxMSDS_083367.pdf
https://www.matrixscientific.com/sds/MxMSDS_083367.pdf
https://www.matrixscientific.com/sds/MxMSDS_083367.pdf
https://www.matrixscientific.com/sds/MxMSDS_083367.pdf
https://www.matrixscientific.com/sds/MxMSDS_083367.pdf
https://www.benchchem.com/product/b1280682?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. TERT-BUTYL 3-NITROBENZOATE | 58656-99-8 [m.chemicalbook.com]

2. matrixscientific.com [matrixscientific.com]

3. chemimpex.com [chemimpex.com]

4. molbase.com [molbase.com]

5. Organic Syntheses Procedure [orgsyn.org]

6. rsc.org [rsc.org]

7. Butyl 3-nitrobenzoate | C11H13NO4 | CID 235652 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. sciencing.com [sciencing.com]

To cite this document: BenchChem. [An In-depth Technical Guide to tert-Butyl 3-
nitrobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280682/docs#an-in-depth-technical-guide-to-tert-
butyl-3-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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